Cas no 68043-60-7 (6-Benzylnicotinonitrile)

• Product Name: 6-Benzylnicotinonitrile
• CAS No: 68043-60-7
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• CID: 1095557
• PubChem ID: 12428726
• Update Time: 2025-04-24

6-Benzylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Benzylnicotinonitrile
• 6-BENZYLPYRIDINE-3-CARBONITRILE
• 68043-60-7

• Inchi： 1S/C13H10N2/c14-9-12-6-7-13(15-10-12)8-11-4-2-1-3-5-11/h1-7,10H,8H2
• InChI Key： PNZBWPFKNBVYTF-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C=CC=1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 194.084398327g/mol
• Monoisotopic Mass: 194.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 6-Benzylnicotinonitrile

6-Benzylnicotinonitrile (CAS No. 68043-60-7): A Versatile Chemical Intermediate in Modern Research

6-Benzylnicotinonitrile (CAS No. 68043-60-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, featuring a benzyl-substituted nicotinonitrile core, serves as a crucial building block in the synthesis of various bioactive molecules. Its molecular structure combines the reactivity of a nitrile group with the aromatic properties of a benzyl moiety, making it a valuable intermediate for heterocyclic compound synthesis and medicinal chemistry applications.

The growing interest in 6-benzylnicotinonitrile uses stems from its role in developing novel therapeutic agents. Researchers frequently employ this compound in the preparation of nicotinamide analogs, which are investigated for their potential in metabolic regulation and neurological applications. Recent studies published in journals like Bioorganic & Medicinal Chemistry Letters highlight its utility in creating enzyme inhibitors targeting specific metabolic pathways, addressing current healthcare challenges such as metabolic disorders and age-related diseases.

From a chemical perspective, 6-Benzylnicotinonitrile properties include a molecular weight of 208.25 g/mol and a characteristic pale yellow crystalline appearance. Its stability under standard conditions and moderate solubility in organic solvents make it particularly suitable for multi-step organic synthesis. The compound's melting point (typically 98-102°C) and purity specifications (often >97% by HPLC) are critical parameters for researchers requiring consistent performance in synthetic applications.

The synthesis of 6-benzylnicotinonitrile 68043-60-7 typically involves the condensation of appropriate benzyl precursors with cyanopyridine derivatives, with modern protocols emphasizing green chemistry principles to minimize environmental impact. This aligns with current industry trends toward sustainable pharmaceutical production, answering frequent search queries about eco-friendly synthetic methods and green chemistry in drug development.

In the pharmaceutical sector, 6-Benzylnicotinonitrile applications extend to the development of potential treatments for various conditions. Its structural features make it valuable for creating small molecule modulators of biological targets, particularly in neurological and metabolic research areas. The compound's versatility addresses common search questions about chemical intermediates for drug discovery and building blocks for bioactive molecules, reflecting the information needs of research chemists and formulation scientists.

Quality control for 6-Benzylnicotinonitrile CAS 68043-60-7 involves rigorous analytical testing, including HPLC purity analysis, NMR spectroscopy, and mass spectrometry confirmation. These quality assurance measures ensure batch-to-batch consistency, a critical factor for researchers requiring reproducible results in their synthetic work. The compound's stability profile and storage recommendations (typically 2-8°C in airtight containers) are frequently searched topics by laboratory professionals managing chemical inventories.

The market for 6-benzylnicotinonitrile suppliers has expanded with the growing demand for specialized chemical intermediates. Current industry reports indicate increasing applications in custom synthesis services and contract research organizations, particularly in regions with strong pharmaceutical research infrastructure. This market trend responds to search patterns related to specialty chemicals sourcing and research chemical availability among scientific purchasers.

Safety considerations for handling 6-Benzylnicotinonitrile follow standard laboratory protocols for nitrile compounds, including proper ventilation and personal protective equipment. While not classified as hazardous under standard regulations, its material safety data sheet (MSDS) provides essential guidance for safe handling, addressing common workplace safety queries in research environments. The compound's environmental fate and biodegradability characteristics are subjects of ongoing study, reflecting the research community's focus on sustainable chemistry practices.

Future research directions for 6-Benzylnicotinonitrile derivatives may explore their potential in novel therapeutic areas and advanced material science applications. The compound's structural flexibility makes it a candidate for developing targeted drug delivery systems and functional materials, topics generating increasing interest in scientific literature and patent filings. These developments align with search trends focusing on next-generation pharmaceutical intermediates and innovative chemical scaffolds.

For researchers considering 6-Benzylnicotinonitrile synthesis or application, recent technological advances in analytical characterization and process optimization have enhanced its accessibility and utility. The compound's role in high-throughput screening platforms and combinatorial chemistry approaches continues to evolve, addressing contemporary challenges in drug discovery efficiency. These aspects respond to frequent queries about chemical tools for accelerated research and optimized synthetic methodologies in modern laboratories.